Cas no 2228604-17-7 (2-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid)

• Product Name: 2-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid
• CAS No: 2228604-17-7
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 6390012
• PubChem ID: 165609538
• Update Time: 2025-06-13

2-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid
• 2228604-17-7
• 2-hydroxy-3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl]-2-methylpropanoic acid
• EN300-1738920

• Inchi： 1S/C10H14N2O5/c1-10(16,9(14)15)4-6-5-12(2)11-7(6)8(13)17-3/h5,16H,4H2,1-3H3,(H,14,15)
• InChI Key： BAFZNNAHDABANU-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1=CN(C)N=C1C(=O)OC

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 102Ų

Additional information on 2-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid

Research Brief on 2-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid (CAS: 2228604-17-7)

In recent years, the compound 2-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid (CAS: 2228604-17-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and carboxylic acid functionality, has demonstrated promising potential in various therapeutic applications. The following brief synthesizes the latest findings related to its synthesis, biological activity, and potential clinical applications.

The synthesis of 2228604-17-7 involves a multi-step process that includes the condensation of substituted pyrazole derivatives with methyl propanoate, followed by hydrolysis to yield the target compound. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Pharmacological investigations have revealed that 2-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid exhibits notable anti-inflammatory and analgesic properties. In vitro studies using human cell lines have demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a novel non-steroidal anti-inflammatory drug (NSAID) candidate, with possibly fewer side effects compared to existing therapeutics.

Further preclinical studies in animal models have corroborated these in vitro results, showing significant reduction in inflammation and pain responses at relatively low dosages. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has also been evaluated, indicating favorable bioavailability and minimal toxicity. These attributes position 2228604-17-7 as a strong candidate for further development in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and osteoarthritis.

In addition to its anti-inflammatory effects, recent research has explored the compound's potential in oncology. Preliminary data suggest that it may exhibit cytotoxic activity against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies are underway to elucidate the underlying pathways involved, with early evidence pointing to the induction of apoptosis and inhibition of angiogenesis. These findings open new avenues for the development of targeted cancer therapies based on this chemical scaffold.

Despite these promising results, challenges remain in the clinical translation of 2228604-17-7. Issues such as formulation stability, long-term toxicity, and potential drug-drug interactions need to be addressed through comprehensive preclinical and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development process and bring this compound closer to therapeutic application.

In conclusion, 2-hydroxy-3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2-methylpropanoic acid represents a versatile and pharmacologically active molecule with significant potential in both anti-inflammatory and anticancer therapy. Continued research and development efforts will be crucial to fully realize its therapeutic benefits and address the remaining challenges in its clinical application.